Carbendazim-d4
Carbendazim-d4
Carbendazim-(ring-4,5,6,7-d4) is an isotope labeled analog of the benzimidazole fungicide carbendazim, wherein C-4, C-5, C-6 and C-7 protons of the benzimidazole moiety are replaced by deuterium.
Brand Name:
Vulcanchem
CAS No.:
291765-95-2
VCID:
VC20781318
InChI:
InChI=1S/C9H9N3O2/c1-14-9(13)12-8-10-6-4-2-3-5-7(6)11-8/h2-5H,1H3,(H2,10,11,12,13)/i2D,3D,4D,5D
SMILES:
COC(=O)NC1=NC2=CC=CC=C2N1
Molecular Formula:
C9H9N3O2
Molecular Weight:
195.21 g/mol
Carbendazim-d4
CAS No.: 291765-95-2
Cat. No.: VC20781318
Molecular Formula: C9H9N3O2
Molecular Weight: 195.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Carbendazim-(ring-4,5,6,7-d4) is an isotope labeled analog of the benzimidazole fungicide carbendazim, wherein C-4, C-5, C-6 and C-7 protons of the benzimidazole moiety are replaced by deuterium. |
|---|---|
| CAS No. | 291765-95-2 |
| Molecular Formula | C9H9N3O2 |
| Molecular Weight | 195.21 g/mol |
| IUPAC Name | methyl N-(4,5,6,7-tetradeuterio-1H-benzimidazol-2-yl)carbamate |
| Standard InChI | InChI=1S/C9H9N3O2/c1-14-9(13)12-8-10-6-4-2-3-5-7(6)11-8/h2-5H,1H3,(H2,10,11,12,13)/i2D,3D,4D,5D |
| Standard InChI Key | TWFZGCMQGLPBSX-QFFDRWTDSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C2C(=C1[2H])NC(=N2)NC(=O)OC)[2H])[2H] |
| SMILES | COC(=O)NC1=NC2=CC=CC=C2N1 |
| Canonical SMILES | COC(=O)NC1=NC2=CC=CC=C2N1 |
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